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Compound of Interest

Compound Name: 4-(3-Hydroxypropyl)morpholine

Cat. No.: B1295618 Get Quote

Essential Safety and Handling Guide for 4-(3-
Hydroxypropyl)morpholine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-(3-Hydroxypropyl)morpholine in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Chemical Identifier:

Property Value

Chemical Name 4-(3-Hydroxypropyl)morpholine

Synonyms
3-(4-Morpholinyl)-1-propanol, 3-

Morpholinopropanol

CAS Number 4441-30-9[1]

Molecular Formula C₇H₁₅NO₂[1]

Molecular Weight 145.20 g/mol [1]

Hazard Identification and GHS Classification:
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4-(3-Hydroxypropyl)morpholine is a hazardous chemical that requires careful handling.

Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

1B Corrosion Danger

H314: Causes

severe skin

burns and eye

damage.[1]

Serious Eye

Damage/Eye

Irritation

1 Corrosion

H314: Causes

severe skin

burns and eye

damage.[1]

Reproductive

Toxicity
2 Health Hazard

H361fd:

Suspected of

damaging fertility

or the unborn

child.[1]

Physical and Chemical Properties:

Property Value

Appearance Light yellow to yellow to orange clear liquid

Boiling Point 240-241 °C

Flash Point 85 °C (185 °F) - closed cup[1]

Density 1.049 g/mL at 25 °C

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure.
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Body Part Required PPE Specification

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

preferred. Always wear two

pairs of chemotherapy gloves

meeting ASTM D6978

standard.

Body Protective clothing

A disposable, impermeable

gown made of polyethylene-

coated polypropylene or similar

laminate material. Laboratory

coats made of cloth are not

suitable.

Eyes/Face Eye and face protection

Chemical safety goggles and a

face shield, or a full face-piece

respirator.[2]

Respiratory Respiratory protection

A fit-tested NIOSH-approved

respirator (e.g., N95 or N100)

for particulates. For vapors or

splash hazards, a full face-

piece chemical cartridge

respirator or a powered air-

purifying respirator (PAPR) is

required.

Operational Plan: Step-by-Step Handling Procedures
1. Pre-Operational Checks:

Ensure an emergency shower and eyewash station are readily accessible and functional.[2]

Verify that a spill kit appropriate for corrosive and combustible materials is available.

Confirm that the designated work area, preferably a chemical fume hood, has proper

ventilation.[3]
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Inspect all PPE for integrity before donning.

2. Handling Procedure:

Work exclusively within a certified chemical fume hood.[4]

Ground and bond containers and receiving equipment to prevent static discharge.[5][6]

Use only non-sparking tools.[2][5]

Avoid inhalation of vapors and direct contact with skin and eyes.[5][7]

Keep the container tightly closed when not in use.[2][8]

Do not eat, drink, or smoke in the handling area.[2][5]

3. Post-Handling Procedure:

Wash hands and any potentially exposed skin thoroughly with soap and water after handling.

[9]

Carefully doff PPE to avoid cross-contamination.

Clean and decontaminate the work area.

Store 4-(3-Hydroxypropyl)morpholine in a well-ventilated, cool, and dry place away from

heat and ignition sources.[5][8] It should be stored in a locked area accessible only to

authorized personnel.[4][8]

First-Aid Measures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemicalbook.com/msds/morpholine.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-MORPHOLINE-CASNO-110-91-00220-EN.aspx
https://www.fishersci.com/store/msds?partNumber=M2631&productDescription=MORPHOLINE+CERTIFIED+ACS+1L&vendorId=VN00033897&countryCode=US&language=en
https://www.nexchem.co.uk/wp-content/uploads/2022/09/Morpholine.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-MORPHOLINE-CASNO-110-91-00220-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-MORPHOLINE-CASNO-110-91-00220-EN.aspx
https://nj.gov/health/eoh/rtkweb/documents/fs/1315.pdf
https://www.nexchem.co.uk/wp-content/uploads/2022/09/Morpholine.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/252360
https://www.nexchem.co.uk/wp-content/uploads/2022/09/Morpholine.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-MORPHOLINE-CASNO-110-91-00220-EN.aspx
https://aksci.com/sds/5324CG_SDS.pdf
https://www.benchchem.com/product/b1295618?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-MORPHOLINE-CASNO-110-91-00220-EN.aspx
https://www.sigmaaldrich.com/US/en/sds/sial/252360
https://www.chemicalbook.com/msds/morpholine.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/252360
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Procedure

Skin Contact

Immediately remove all contaminated clothing.

[2] Rinse the affected skin with plenty of water

for at least 15 minutes.[2][9] Seek immediate

medical attention.[7][10]

Eye Contact

Immediately rinse cautiously with water for

several minutes.[2] Remove contact lenses if

present and easy to do so. Continue rinsing for

at least 30 minutes.[7] Seek immediate medical

attention.[2][7]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[2][9] If breathing is

difficult or has stopped, provide artificial

respiration.[7][10] Call a poison center or doctor

immediately.[2][10]

Ingestion

Do NOT induce vomiting.[2] Rinse the mouth

with water.[9] Never give anything by mouth to

an unconscious person.[9][10] Seek immediate

medical attention.[2][10]

Disposal Plan
1. Waste Collection:

Collect all waste, including empty containers and contaminated PPE, in designated, properly

labeled, and sealed containers.

2. Waste Treatment and Disposal:

Dispose of contents and containers in accordance with local, state, and federal regulations at

an approved waste disposal plant.[6][8]

Do not allow the product to enter drains.[4][8]
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Contaminated packaging should be treated as the chemical itself and disposed of

accordingly.[3]

Visual Workflow for Safe Handling
The following diagram illustrates the essential workflow for the safe handling of 4-(3-
Hydroxypropyl)morpholine, from preparation to disposal.

Safe Handling Workflow for 4-(3-Hydroxypropyl)morpholine

Pre-Operational Checks Operational Procedure Post-Operational Procedure Waste Management
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Caption: Workflow for handling 4-(3-Hydroxypropyl)morpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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